Cas no 2034529-86-5 (7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034529-86-5
• MF: C₁₄H₁₅FN₄O₃S
• MW: 338.357304811478
• CID: 5936882
• PubChem ID: 119104412
• Update Time: 2025-07-17

7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• (7-(2-fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(1H-1,2,4-triazol-5-yl)methanone
• [7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(1H-1,2,4-triazol-5-yl)methanone
• F6557-1471
• 2034529-86-5
• AKOS026697763

• Inchi： 1S/C14H15FN4O3S/c15-11-4-2-1-3-10(11)12-5-6-19(7-8-23(12,21)22)14(20)13-16-9-17-18-13/h1-4,9,12H,5-8H2,(H,16,17,18)
• InChI Key： GYYGUKSTBVVFSJ-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2=NC=NN2)=O)CCC1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 338.08488969g/mol
• Monoisotopic Mass: 338.08488969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Additional information on 7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione

Introduction to 7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034529-86-5)

The compound 7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione, identified by its CAS number 2034529-86-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The presence of a fluorophenyl moiety and a triazole-carbonyl group in its framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom at the 2-position of the phenyl ring enhances metabolic stability and binding affinity, which are critical factors in the design of novel therapeutics. The incorporation of a triazole ring further diversifies the pharmacophoric space, offering opportunities for modulating receptor interactions. This compound’s structure aligns well with emerging trends in drug design, where multi-target interactions are increasingly explored to achieve synergistic therapeutic effects.

The core scaffold of 7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione is derived from a thiazepane derivative, a class of heterocycles known for their broad spectrum of biological activities. Thiazepanes have been extensively studied for their potential as antiviral, anti-inflammatory, and anticancer agents. The modification of this scaffold with a triazole-carbonyl moiety introduces additional functional groups that can engage with biological targets through hydrogen bonding and hydrophobic interactions. This structural feature is particularly relevant in the context of recent research aimed at developing small-molecule inhibitors targeting protein-protein interactions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of a fluorophenyl group and a triazole-carbonyl moiety provides a versatile platform for further chemical modifications. Researchers have leveraged similar structural motifs to develop novel inhibitors of kinases and other enzymes implicated in various diseases. The thiazepane core itself offers additional sites for derivatization, allowing for the creation of libraries of compounds with tailored biological properties.

Current research efforts are focused on elucidating the mechanism of action of this compound and its analogs. Preliminary studies suggest that it may interact with both extracellular and intracellular targets, depending on the specific substitution patterns. The fluorine atom’s ability to modulate electronic properties makes it particularly useful in tuning binding affinities to proteins and nucleic acids. Additionally, the triazole ring’s stability under physiological conditions ensures that it remains intact during metabolic processes, enhancing bioavailability.

The synthesis of 7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various fragments into the desired product. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

In conclusion,7-(2-fluorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034529-86-5) represents a promising lead compound in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms,fluorinated heterocycles like this one will play an increasingly important role in the discovery and development of novel therapeutics.